N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine

• IUPAC Name: N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine
• InChI: InChI=1S/C8H18N2O2S/c1-8(2)9-4-6-10-5-3-7-13(10,11)12/h8-9H,3-7H2,1-2H3
• InChI Key: ZYOABXVTSRJMCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCN1CCCS1(=O)=O
• Molecular Formula: C8H18N2O2S
• Molecular Weight: 206.31 g/mol

Description

N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine, also known as TDZD-8, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. TDZD-8 was first synthesized in 2003 by researchers at the University of California, San Diego, and has since been studied for its ability to inhibit glycogen synthase kinase-3 (GSK-3) activity.

Mechanism of Action

N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine is a selective inhibitor of GSK-3, an enzyme that plays a role in various cellular processes such as glycogen metabolism, cell proliferation, and apoptosis. GSK-3 is also implicated in the development of various diseases, including neurodegenerative diseases and cancer.
By inhibiting GSK-3 activity, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can modulate various signaling pathways and cellular processes, leading to its therapeutic effects. For example, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can activate the Wnt/β-catenin signaling pathway, which is involved in neuronal survival and regeneration. N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can also inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects
N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been shown to have various biochemical and physiological effects in animal and cell models. For example, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can increase the levels of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF), which promote neuronal survival and regeneration.
N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can also modulate the levels of various cytokines and chemokines, which are involved in inflammation and immune responses. Additionally, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can inhibit the activity of various kinases and phosphatases, which play a role in cellular signaling and metabolism.

Advantages and Limitations for Lab Experiments

N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has several advantages for use in laboratory experiments. It is a highly selective inhibitor of GSK-3, which allows for precise modulation of cellular processes. Additionally, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been shown to have low toxicity and good bioavailability in animal models.
However, there are also some limitations to the use of N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine in laboratory experiments. N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can have off-target effects on other kinases and enzymes, which can complicate data interpretation. Additionally, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine can have different effects depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for research on N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine. One area of interest is in the development of more potent and selective inhibitors of GSK-3, which can have improved therapeutic effects and fewer off-target effects.
Another area of research is in the identification of novel therapeutic applications for N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine. For example, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been shown to have potential in the treatment of diabetes and obesity, as it can improve insulin sensitivity and regulate glucose metabolism.
Overall, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine is a promising compound with potential therapeutic applications in various fields of research. Further studies are needed to fully understand its mechanism of action and therapeutic potential.

Synthesis Methods

N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine is synthesized through a multi-step process that involves the reaction of 2-aminoethanethiol with 2-bromoacetyl bromide to form 2-(bromoacetyl)ethanethiol. This intermediate is then reacted with thiosemicarbazide to form 2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethylamine, which is subsequently reacted with propan-2-amine to form N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine.

Scientific Research Applications

N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been studied extensively for its potential therapeutic applications in various fields of research. One area of interest is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been shown to protect against neuronal damage and improve cognitive function in animal models of these diseases.
Another area of research is in the treatment of cancer. N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in various types of cancer cells. Additionally, N-[2-(1,1-dioxo-1,2-thiazolidin-2-yl)ethyl]propan-2-amine has been shown to sensitize cancer cells to chemotherapy and radiation therapy.